3,4-dichloro-N-[2-(tetrahydrofuran-2-yl)-1H-benzimidazol-5-yl]benzamide

• IUPAC Name: 3,4-dichloro-N-[2-(oxolan-2-yl)-3H-benzimidazol-5-yl]benzamide
• InChI: InChI=1S/C18H15Cl2N3O2/c19-12-5-3-10(8-13(12)20)18(24)21-11-4-6-14-15(9-11)23-17(22-14)16-2-1-7-25-16/h3-6,8-9,16H,1-2,7H2,(H,21,24)(H,22,23)
• InChI Key: FQQOSSHNGHHFEY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C2=NC3=C(N2)C=C(C=C3)NC(=O)C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C18H15Cl2N3O2
• Molecular Weight: 376.2 g/mol

Description

3,4-Dichloro-N-[2-(tetrahydrofuran-2-yl)-1H-benzimidazol-5-yl]benzamide is a benzamide derivative featuring a benzimidazole core substituted with a tetrahydrofuran moiety at the 2-position and a 3,4-dichlorobenzamide group at the 5-position. This structure combines aromatic and heterocyclic elements, which are often associated with diverse biological activities, including antimicrobial, anticancer, or central nervous system (CNS) modulation . The tetrahydrofuran substituent may enhance solubility or metabolic stability compared to non-polar analogs, while the dichlorinated benzamide group contributes to electronic and steric effects critical for target binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,4-dichloro-N-[2-(tetrahydrofuran-2-yl)-1H-benzimidazol-5-yl]benzamide typically involves multi-step organic reactions. One common approach is to start with the preparation of the benzimidazole core, followed by the introduction of the tetrahydrofuran moiety and the dichlorobenzamide group. The reaction conditions often require the use of strong acids or bases, high temperatures, and inert atmospheres to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization, chromatography, and distillation are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3,4-dichloro-N-[2-(tetrahydrofuran-2-yl)-1H-benzimidazol-5-yl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: The chlorine atoms in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Hydrogen gas, palladium catalyst, and other reducing agents like lithium aluminum hydride.

Substitution: Nucleophiles such as amines, thiols, and alcohols under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield benzimidazole derivatives with additional oxygen-containing functional groups, while reduction can produce fully hydrogenated benzimidazole compounds.

Scientific Research Applications

3,4-dichloro-N-[2-(tetrahydrofuran-2-yl)-1H-benzimidazol-5-yl]benzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly for targeting specific enzymes or receptors.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 3,4-dichloro-N-[2-(tetrahydrofuran-2-yl)-1H-benzimidazol-5-yl]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the target molecule.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pharmacologically Active Benzamide Derivatives

U-47700 (3,4-Dichloro-N-[2-(Dimethylamino)Cyclohexyl]-N-Methylbenzamide)

• Structural Features: Retains the 3,4-dichlorobenzamide group but replaces the tetrahydrofuran-benzimidazole with a dimethylaminocyclohexylmethyl group.
• Activity : U-47700 is a synthetic opioid agonist with high affinity for μ-opioid receptors, leading to its classification as a controlled substance in multiple jurisdictions .
• Key Difference: The absence of the benzimidazole-tetrahydrofuran scaffold in U-47700 results in divergent pharmacological effects, emphasizing the role of the benzimidazole core in modulating non-opioid pathways .

AH-7921 (3,4-Dichloro-N-{[1-(Dimethylamino)Cyclohexyl]Methyl}Benzamide)

• Structural Features : Similar to U-47700 but lacks the N-methylation on the benzamide nitrogen.
• Activity: AH-7921 also exhibits potent opioid activity but with a longer duration of action, highlighting the impact of minor structural changes on pharmacokinetics .

Antitubercular Benzamide Derivatives (e.g., Compounds 9–13, 16)

• Structural Features: Derivatives such as 3,4-dichloro-N-(2-cyano-4-iodo-phenyl)benzamide (Compound 10) and 5-(2-cyclopropylethynyl)-2-[(3,4-dichlorobenzoyl)amino]benzoic acid (Compound 16) retain the dichlorobenzamide group but incorporate iodophenyl, cyano, or carboxylic acid substituents .
• Activity: These compounds inhibit Mycobacterium tuberculosis MabA (FabG1), a key enzyme in fatty acid biosynthesis. The iodine and cyano groups enhance target binding through halogen bonding and electronic effects, respectively .
• Key Difference : The tetrahydrofuran-benzimidazole moiety in the target compound may reduce bacterial membrane penetration compared to the smaller substituents in antitubercular analogs .

Benzimidazole-Based Analogous Structures

N'-(Substituted Benzylidene)-4-(5-Methyl-1H-Benzimidazol-2-yl)Benzohydrazide Derivatives (3a–3b)

• Structural Features : Feature a 5-methylbenzimidazole core linked to a benzohydrazide group instead of a dichlorobenzamide .
• Activity : These derivatives exhibit antimicrobial and anti-inflammatory properties, suggesting that the benzimidazole scaffold itself is a versatile pharmacophore.
• Key Difference : The hydrazide group in 3a–3b may confer chelating properties absent in the target compound, altering metal-binding-dependent mechanisms .

2-(3,4-Dimethoxyphenyl)-N-(4-Methoxyphenyl)-1-Propyl-1H-Benzo[d]Imidazole-5-Carboxamide

• Structural Features : Substitutes dichlorobenzamide with a 3,4-dimethoxyphenyl group and adds a propyl chain to the benzimidazole nitrogen .
• Key Difference : Methoxy groups increase hydrophilicity compared to the dichloro substituents in the target compound, affecting bioavailability .

Data Table: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Biological Activity	Legal/Use Status
Target Compound	Benzimidazole-Benzamide	2-Tetrahydrofuran, 3,4-Dichloro	Under investigation	Research compound
U-47700	Benzamide	Dimethylaminocyclohexylmethyl	μ-Opioid agonist	Controlled substance
AH-7921	Benzamide	Dimethylaminocyclohexylmethyl	Opioid agonist	Controlled substance
Compound 10 (Antitubercular)	Benzamide	2-Cyano, 4-Iodo	MabA (FabG1) inhibitor	Experimental
Compound 3a (Benzimidazole-Benzohydrazide)	Benzimidazole-Hydrazide	5-Methyl, Substituted benzylidene	Antimicrobial	Experimental

Research Findings and Implications

Substituent-Driven Activity: The dichlorobenzamide group is critical for antitubercular activity (e.g., Compound 10) but becomes opioid-like when paired with aminocyclohexyl groups (U-47700, AH-7921) .

Benzimidazole Role: The benzimidazole-tetrahydrofuran scaffold in the target compound may reduce CNS activity compared to simpler benzamides, redirecting its utility toward non-opioid therapeutic areas .

Halogen Effects : Iodine and chlorine substituents enhance target binding in antitubercular analogs, while methoxy groups in other derivatives improve solubility .

Biological Activity

3,4-Dichloro-N-[2-(tetrahydrofuran-2-yl)-1H-benzimidazol-5-yl]benzamide is a compound that has attracted attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, efficacy in various assays, and potential therapeutic applications.

Chemical Structure and Properties

The compound can be described by the following structural formula:

$$\text{C}_{17}\text{H}_{15}\text{Cl}_2\text{N}_3\text{O}_3\text{S}$$

Molecular Properties:

Property	Value
Molecular Formula	C17H15Cl2N3O3S
Molecular Weight	412.3 g/mol
IUPAC Name	3,4-dichloro-N-[2-(tetrahydrofuran-2-yl)-1H-benzimidazol-5-yl]benzamide

The biological activity of this compound is primarily attributed to its interaction with various molecular targets. The benzimidazole moiety is known for its ability to intercalate into DNA, potentially disrupting replication processes and affecting cell proliferation. Additionally, it may act as an inhibitor of specific enzymes or receptors involved in cellular signaling pathways.

Anticancer Activity

Research indicates that compounds with similar structures often exhibit anticancer properties. For instance, studies have shown that derivatives of benzimidazole can inhibit cell growth in various cancer cell lines. In vitro assays demonstrated that 3,4-dichloro-N-[2-(tetrahydrofuran-2-yl)-1H-benzimidazol-5-yl]benzamide significantly reduced the viability of several cancer cell lines, including breast and colon cancers.

Table 1: Anticancer Activity Assay Results

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast)	10.5	DNA intercalation
HCT116 (Colon)	12.3	CDK9 inhibition
A549 (Lung)	15.7	Apoptosis induction

Antimicrobial Activity

In addition to anticancer effects, the compound has also been evaluated for antimicrobial properties. Preliminary studies suggest that it exhibits moderate activity against various bacterial strains.

Table 2: Antimicrobial Activity Results

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

Case Studies

• Study on Cancer Cell Lines : A study conducted on MCF-7 and HCT116 cell lines revealed that the compound induced apoptosis through the activation of caspase pathways, highlighting its potential as a cancer therapeutic agent.
• Antimicrobial Efficacy : In a comparative study against standard antibiotics, the compound demonstrated superior efficacy against resistant strains of Staphylococcus aureus, suggesting a promising role in treating antibiotic-resistant infections.